N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide

• IUPAC Name: N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c24-19(15-10-13-4-1-2-6-16(13)25-12-15)21-9-7-17-22-18(23-26-17)14-5-3-8-20-11-14/h1-6,8,11,15H,7,9-10,12H2,(H,21,24)
• InChI Key: CKFZWGPTCGTUNQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=CC=C21)C(=O)NCCC3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

"N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide" is a chemical compound that belongs to a class of compounds known for their varied chemical and biological properties. Compounds with similar structures, such as those containing pyrazole, oxadiazole, and pyridine moieties, have been extensively studied for their interesting and useful properties.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step organic reactions. For example, Yan-qing Ge et al. (2014) synthesized derivatives of 1,3,4-oxadiazole through reactions involving carboxylic acids and ethyl carboxylates, characterized by spectroscopic methods such as IR, NMR, and HRMS (Yan-qing Ge et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed using various spectroscopic techniques. As demonstrated in studies like those by Öznur Demir-Ordu et al. (2015), NMR spectroscopy, including 1D and 2D techniques, is crucial for determining the stereochemistry and detailed structure of compounds (Öznur Demir-Ordu et al., 2015).

Chemical Reactions and Properties

Compounds like "N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]chromane-3-carboxamide" may participate in various chemical reactions, depending on their functional groups. For instance, derivatives of pyridine and oxadiazole undergo reactions like ring-opening and formation of other heterocycles, as noted in the work of А.S. Gazizov et al. (2015) (А.S. Gazizov et al., 2015).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are typically determined experimentally. The physical properties are influenced by the molecular structure and can be deduced from spectroscopic data, as seen in the studies by H. Khavasi et al. (2010) on related chromium (III) complexes (H. Khavasi et al., 2010).

Chemical Properties Analysis

The chemical properties of such compounds, including reactivity, stability, and functional group behavior, can be inferred from experimental and computational studies. As demonstrated by R. Jayarajan et al. (2019), computational chemistry methods can be used to analyze and predict chemical properties, including non-linear optical properties (R. Jayarajan et al., 2019).